Cas no 2680861-84-9 (3-Acetamido-5-(pyridin-3-yl)thiophene-2-carboxylic acid)

• Product Name: 3-Acetamido-5-(pyridin-3-yl)thiophene-2-carboxylic acid
• CAS No: 2680861-84-9
• MF: C₁₂H₁₀N₂O₃S
• MW: 262.284401416779
• CID: 6103340
• PubChem ID: 165909858
• Update Time: 2025-06-15

3-Acetamido-5-(pyridin-3-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28281222
• 2680861-84-9
• 3-acetamido-5-(pyridin-3-yl)thiophene-2-carboxylic acid
• 3-Acetamido-5-(pyridin-3-yl)thiophene-2-carboxylic acid

• Inchi： 1S/C12H10N2O3S/c1-7(15)14-9-5-10(18-11(9)12(16)17)8-3-2-4-13-6-8/h2-6H,1H3,(H,14,15)(H,16,17)
• InChI Key： IZDKYAISFUNAFG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C1C=NC=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 262.04121336g/mol
• Monoisotopic Mass: 262.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 108Ų

Additional information on 3-Acetamido-5-(pyridin-3-yl)thiophene-2-carboxylic acid

Introduction to 3-Acetamido-5-(pyridin-3-yl)thiophene-2-carboxylic acid (CAS No. 2680861-84-9)

3-Acetamido-5-(pyridin-3-yl)thiophene-2-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. With the CAS number 2680861-84-9, this compound represents a promising candidate for further exploration in drug discovery and therapeutic applications. The molecular structure of this compound combines a thiophene core with an acetamido group and a pyridine substituent, which endows it with distinct chemical reactivity and potential biological activity.

The thiophene ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous biologically active molecules, including some well-known pharmaceuticals. The incorporation of an acetamido group at the 3-position of the thiophene ring introduces a polar amide functionality, which can enhance solubility and interactions with biological targets. Additionally, the pyridine moiety at the 5-position adds another layer of complexity, potentially influencing both the electronic properties and the binding affinity of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 3-Acetamido-5-(pyridin-3-yl)thiophene-2-carboxylic acid with greater accuracy. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. For instance, preliminary docking studies have indicated potential interactions with enzymes involved in metabolic pathways, suggesting its utility in addressing metabolic disorders.

The synthesis of 3-Acetamido-5-(pyridin-3-yl)thiophene-2-carboxylic acid presents a challenge due to the complexity of its structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in multiigram quantities. One particularly notable approach involves a multi-step sequence that begins with the functionalization of a thiophene precursor followed by the introduction of the acetamido and pyridine groups. This synthetic route has been optimized to ensure high yield and purity, making it suitable for further downstream applications.

In addition to its potential pharmaceutical applications, 3-Acetamido-5-(pyridin-3-yl)thiophene-2-carboxylic acid has shown promise in materials science research. The unique electronic properties of the thiophene ring make it an attractive building block for organic semiconductors and conductive polymers. Researchers are exploring its use in developing novel materials for flexible electronics and energy storage devices. The presence of both polar and aromatic functionalities in its structure allows for tunable electronic characteristics, which could be exploited in various technological applications.

The biological activity of 3-Acetamido-5-(pyridin-3-yl)thiophene-2-carboxylic acid has been further investigated through in vitro assays. Initial studies have revealed that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve inhibition of key signaling pathways that are involved in tumor growth and progression. While these findings are encouraging, further research is needed to fully elucidate the molecular mechanisms and optimize its therapeutic potential.

One of the most exciting aspects of 3-Acetamido-5-(pyridin-3-yl)thiophene-2-carboxylic acid is its versatility as a chemical scaffold. By modifying different parts of its structure, researchers can generate a library of derivatives with tailored properties. This approach has already led to several novel compounds that exhibit enhanced biological activity or improved pharmacokinetic profiles. The ability to fine-tune the chemical structure makes this compound an invaluable tool for medicinal chemists seeking to develop new drugs.

The future prospects for 3-Acetamido-5-(pyridin-3-yl)thiophene-2-carboxylic acid are vast and multifaceted. As research continues to uncover new applications and therapeutic potentials, this compound is likely to play an increasingly important role in both academic research and industrial development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for patients worldwide.